Cas no 497060-92-1 (4-(2-Indol-3-YL-2-oxoacetyl)piperazinecarbaldehyde)

• Product Name: 4-(2-Indol-3-YL-2-oxoacetyl)piperazinecarbaldehyde
• CAS No: 497060-92-1
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• MDL: MFCD02662164
• CID: 4714704
• Update Time: 2025-06-08

4-(2-Indol-3-YL-2-oxoacetyl)piperazinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-INDOL-3-YL-2-OXOACETYL)PIPERAZINECARBALDEHYDE
• 4-[2-(1H-indol-3-yl)-2-oxoacetyl]piperazine-1-carbaldehyde
• 4-(2-Indol-3-YL-2-oxoacetyl)piperazinecarbaldehyde

• MDL： MFCD02662164
• Inchi： 1S/C15H15N3O3/c19-10-17-5-7-18(8-6-17)15(21)14(20)12-9-16-13-4-2-1-3-11(12)13/h1-4,9-10,16H,5-8H2
• InChI Key： HCPVQRPBSYAPTA-UHFFFAOYSA-N
• SMILES： O=C(C(C1=CNC2C=CC=CC1=2)=O)N1CCN(C=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 432
• XLogP3: 1.1
• Topological Polar Surface Area: 73.5

Additional information on 4-(2-Indol-3-YL-2-oxoacetyl)piperazinecarbaldehyde

Professional Introduction to 4-(2-Indol-3-YL-2-oxoacetyl)piperazinecarbaldehyde (CAS No. 497060-92-1)

4-(2-Indol-3-yl-2-oxoacetyl)piperazinecarbaldehyde (CAS No. 497060-92-1) is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, holds promise in various applications, particularly in the development of novel pharmaceutical agents and biochemical probes. The unique combination of functional groups, including the indol moiety and the piperazine backbone, makes it a versatile scaffold for medicinal chemistry innovation.

The chemical structure of 4-(2-Indol-3-yl-2-oxoacetyl)piperazinecarbaldehyde encompasses several key features that contribute to its reactivity and potential biological activity. The indol ring, known for its presence in numerous bioactive natural products and pharmaceuticals, introduces a potential binding site for target proteins. Additionally, the piperazine moiety is a common pharmacophore in drug design due to its ability to modulate receptor interactions. The aldehyde group at the terminal position further enhances its utility as a synthetic intermediate, allowing for further derivatization and functionalization.

In recent years, there has been a surge in research focused on harnessing the therapeutic potential of indole derivatives. The indol scaffold has been extensively studied for its role in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The incorporation of the piperazine group into this framework not only improves solubility but also enhances binding affinity to biological targets. This combination has led to the discovery of several promising lead compounds that are currently undergoing further investigation.

The aldehyde functionality in 4-(2-Indol-3-yl-2-oxoacetyl)piperazinecarbaldehyde serves as a critical site for chemical modification. Aldehydes are well-known for their reactivity in forming Schiff bases, which can be further transformed into imines or hydrazones. These derivatives have shown significant promise in various pharmacological applications, including antiviral and anti-inflammatory agents. The ability to easily modify the aldehyde group allows researchers to fine-tune the properties of the compound, making it an invaluable tool in drug discovery.

The synthesis of 4-(2-Indol-3-yl-2-oxoacetyl)piperazinecarbaldehyde involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the condensation of an indole derivative with an acetoacetate ester, followed by cyclization and subsequent functional group transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity. These methods align with current trends in synthetic organic chemistry, emphasizing green chemistry principles and sustainable practices.

The biological activity of 4-(2-Indol-3-yl-2-oxoacetyl)piperazinecarbaldehyde has been explored in several preclinical studies. Initial investigations have revealed promising results in modulating enzyme activity and receptor binding. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to cancer progression. Additionally, the interaction between the piperazine moiety and neurotransmitter receptors has been investigated for potential applications in treating neurological disorders.

The pharmacokinetic properties of 4-(2-Indol-3-yl-2-oxoacetyl)piperazinecarbaldehyde are also under scrutiny to ensure its suitability for therapeutic use. Researchers are evaluating factors such as bioavailability, metabolic stability, and excretion pathways to optimize drug delivery systems. Advances in computational modeling have enabled scientists to predict how the compound will behave within biological systems, reducing the need for extensive empirical testing and accelerating the drug development process.

The role of computational chemistry in understanding the behavior of complex molecules like 4-(2-Indol- -3- -yl- -2- -oxoacetyl -) -piperazinecarbaldehyde cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound interacts with biological targets at the atomic level. These studies have not only enhanced our understanding of its mechanism of action but also guided the design of more effective derivatives.

In conclusion, 4-(2-Indol- -3- -yl- -2- -oxoacetyl -) -piperazinecarbaldehyde (CAS No. 497060 - 92 - 1) represents a significant advancement in pharmaceutical research. Its unique structural features, combined with its reactivity and potential biological activity, make it a valuable asset for drug discovery efforts. As research continues, we can expect to see further developments that will expand its applications and solidify its role as a key intermediate in medicinal chemistry.